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Compound of Interest

Compound Name: Miglitol-d4

Cat. No.: B10820660 Get Quote

Essential Safety and Handling Guide for Miglitol-
d4
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like Miglitol-d4. This guide provides

immediate and essential safety protocols, operational plans for handling, and compliant

disposal procedures to foster a secure research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Miglitol-d4 is classified as a hazardous substance. It is harmful if swallowed, inhaled, or comes

into contact with skin. It is also known to cause serious eye irritation, skin irritation, and may

lead to respiratory irritation.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Specification Purpose

Respiratory Protection

NIOSH-approved respirator

with appropriate particulate

filter (e.g., N95 or higher)

To prevent inhalation of

airborne particles.[2]

Eye Protection
Chemical safety goggles or a

face shield

To protect eyes from splashes

and airborne particles.[2][3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)
To prevent skin contact.[2]

Body Protection

Laboratory coat, closed-toe

shoes, and additional

protective clothing as needed

To protect skin and clothing

from contamination.[2]

Operational Plan for Safe Handling
A systematic approach to handling Miglitol-d4 from receipt to disposal is critical to minimize

exposure risk.

Step-by-Step Handling Procedure:

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from incompatible materials.[2] The

product should be stored in accordance with the information provided on the product

insert.[1]

Preparation and Weighing:

All handling of Miglitol-d4 powder should be conducted in a designated area, such as a

chemical fume hood or a glove box, to control airborne particles.

Use dedicated, calibrated equipment for weighing.

Handle the substance gently to avoid generating dust.
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Dissolution and Use:

When preparing solutions, add the solvent to the Miglitol-d4 powder slowly to prevent

splashing.

If heating is required, do so in a well-ventilated area and monitor for any signs of

decomposition.

Clearly label all containers with the substance name, concentration, and hazard symbols.

Disposal Plan
Proper disposal of Miglitol-d4 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

Solid Waste:

Collect all contaminated solid waste, including unused Miglitol-d4 powder, contaminated

PPE (gloves, masks, etc.), and weighing papers, in a clearly labeled, sealed hazardous

waste container.

Liquid Waste:

Collect liquid waste containing Miglitol-d4 in a separate, labeled hazardous waste

container.

Disposal Method:

All Miglitol-d4 waste must be disposed of through a licensed hazardous waste disposal

company. Do not dispose of it down the drain or in regular trash. For unused medicine, if a

take-back program is not available, it may be mixed with an undesirable substance like cat

litter, sealed in a bag, and placed in the household trash, after removing personal

information from the label.[4]

Quantitative Data Summary
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The following table summarizes key quantitative data for Miglitol-d4.

Property Value Reference

Molecular Formula C₈H₁₃D₄NO₅ [5]

Molecular Weight 211.3 g/mol [5]

Hazard Statements
H302, H312, H332, H315,

H319, H335
[1]

Signal Word Warning [1]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Miglitol-d4 in a laboratory

setting, emphasizing safety at each step.
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Caption: Workflow for the safe handling of Miglitol-d4 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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